Cas no 1006959-98-3 (4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline)

• Product Name: 4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline
• CAS No: 1006959-98-3
• MF: C₁₅H₂₂N₄
• MW: 258.361982822418
• MDL: MFCD08698926
• CID: 3060714
• PubChem ID: 19626540
• Update Time: 2025-11-02

4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• <br>(4-{[(1,5-Dimethyl-1H-pyrazol-4-ylmethyl)-amino]-methyl}-phenyl)-dimethyl-a mine
• 4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline
• AKOS000317970
• 4-[[(1,5-dimethylpyrazol-4-yl)methylamino]methyl]-N,N-dimethylaniline
• GQB95998
• 4-({[(1,5-dimethylpyrazol-4-yl)methyl]amino}methyl)-N,N-dimethylaniline
• STK351386
• 4-((((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)methyl)-N,N-dimethylaniline
• 1006959-98-3
• EN300-231087
• CS-0241039
• N-[4-(DIMETHYLAMINO)BENZYL]-N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• 4-({[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)-N,N-dimethylaniline

• MDL： MFCD08698926
• Inchi： 1S/C15H22N4/c1-12-14(11-17-19(12)4)10-16-9-13-5-7-15(8-6-13)18(2)3/h5-8,11,16H,9-10H2,1-4H3
• InChI Key： YPYOFUYRZQTDIY-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)N(C)C)CC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 258.18444672Da
• Monoisotopic Mass: 258.18444672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline

4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline (CAS No. 1006959-98-3): A Comprehensive Overview

4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline (CAS No. 1006959-98-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, with its unique structural features, offers a wide range of applications, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into the properties, synthesis, applications, and market trends of this fascinating molecule.

The molecular structure of 4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline combines a pyrazole ring with a dimethylaniline moiety, linked via a methylamino bridge. This configuration imparts unique electronic and steric properties, which are crucial for its reactivity and functionality. The presence of the 1,5-dimethyl-1H-pyrazol-4-yl group enhances the compound's stability, while the N,N-dimethylaniline segment contributes to its electron-donating characteristics. These attributes make it a versatile intermediate in organic synthesis.

One of the most prominent applications of CAS No. 1006959-98-3 is in the development of pharmaceutical agents. Researchers have explored its potential as a building block for drug candidates targeting various diseases. For instance, its structural similarity to known kinase inhibitors has sparked interest in its use for cancer therapy. Additionally, the compound's ability to modulate biological pathways makes it a valuable tool in drug discovery programs. Recent studies have also highlighted its role in the synthesis of novel antimicrobial agents, addressing the growing concern of antibiotic resistance.

In the field of material science, 4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline has been investigated for its potential in creating advanced polymers and coatings. Its electron-rich aromatic system and flexible linker make it an ideal candidate for designing conductive materials and photoactive compounds. With the increasing demand for sustainable and high-performance materials, this compound is poised to play a pivotal role in the development of next-generation technologies.

The agrochemical industry has also recognized the value of CAS No. 1006959-98-3. Its derivatives have shown promise as plant growth regulators and pesticide intermediates. Given the global focus on sustainable agriculture and food security, the exploration of such compounds is more relevant than ever. Researchers are particularly interested in its potential to enhance crop yields while minimizing environmental impact.

From a market perspective, the demand for 4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline is expected to grow steadily. The compound's versatility and applicability across multiple industries drive its commercial value. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the rising demand. Furthermore, advancements in green chemistry have prompted the development of eco-friendly production processes, aligning with global sustainability goals.

For researchers and industry professionals seeking high-quality CAS No. 1006959-98-3, it is essential to source the compound from reputable suppliers. Ensuring purity and consistency is critical for achieving reliable results in both experimental and industrial settings. Many suppliers now offer detailed technical data sheets and certificates of analysis to guarantee product quality.

In conclusion, 4-({(1,5-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline (CAS No. 1006959-98-3) is a compound of significant scientific and industrial interest. Its diverse applications, from pharmaceuticals to materials science and agrochemicals, underscore its importance in modern chemistry. As research continues to uncover new possibilities, this compound is likely to remain at the forefront of innovation. Stay updated with the latest developments to leverage its full potential in your projects.